4-methyl-N-[1-(1-pyrrolidinylcarbonyl)-2-(2-thienyl)vinyl]benzamide

• IUPAC Name: 4-methyl-N-[(Z)-3-oxo-3-pyrrolidin-1-yl-1-thiophen-2-ylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C19H20N2O2S/c1-14-6-8-15(9-7-14)18(22)20-17(13-16-5-4-12-24-16)19(23)21-10-2-3-11-21/h4-9,12-13H,2-3,10-11H2,1H3,(H,20,22)/b17-13-
• InChI Key: BMJQTLCHCAEIKW-LGMDPLHJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)N3CCCC3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)N3CCCC3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

4-methyl-N-[1-(1-pyrrolidinylcarbonyl)-2-(2-thienyl)vinyl]benzamide, also known as THPVP, is a synthetic cathinone that belongs to the class of pyrrolidine derivatives. It is a designer drug that has gained popularity in recent years due to its psychoactive properties. The compound has a similar chemical structure to other cathinone derivatives such as alpha-PVP and MDPV, which are known to produce stimulant effects.

Mechanism of Action

4-methyl-N-[1-(1-pyrrolidinylcarbonyl)-2-(2-thienyl)vinyl]benzamide acts as a potent dopamine transporter inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels is responsible for the stimulant effects of the compound. This compound also has affinity for the serotonin transporter and norepinephrine transporter, which suggests that it may have additional pharmacological effects beyond dopamine release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other cathinone derivatives. The compound produces stimulant effects, including increased energy, euphoria, and increased sociability. This compound has also been reported to produce negative effects such as anxiety, paranoia, and agitation. The long-term effects of this compound use are not well understood, and further research is needed to determine the potential health risks associated with the compound.

Advantages and Limitations for Lab Experiments

4-methyl-N-[1-(1-pyrrolidinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has several advantages and limitations for lab experiments. One advantage is that it is a potent dopamine transporter inhibitor, which makes it a useful tool for investigating the role of dopamine in the brain. This compound also has affinity for the serotonin transporter and norepinephrine transporter, which suggests that it may have a broader range of pharmacological effects than other cathinone derivatives. One limitation of this compound is that it is a designer drug, which means that its purity and potency may vary. This variability can make it difficult to replicate results across different experiments.

Future Directions

There are several future directions for research on 4-methyl-N-[1-(1-pyrrolidinylcarbonyl)-2-(2-thienyl)vinyl]benzamide. One direction is to investigate the long-term health effects of this compound use. Another direction is to investigate the potential therapeutic uses of this compound, such as its use in treating attention deficit hyperactivity disorder (ADHD) or depression. Additionally, further research is needed to determine the potential risks associated with this compound use, such as its potential for addiction and overdose. Finally, future research should aim to optimize the synthesis of this compound to improve its purity and yield.

Scientific Research Applications

4-methyl-N-[1-(1-pyrrolidinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has been used as a research tool to investigate the pharmacological properties of cathinone derivatives. It has been shown to act as a potent dopamine transporter inhibitor, similar to other cathinone derivatives. This compound has also been reported to have affinity for the serotonin transporter and norepinephrine transporter, which suggests that it may have a broader range of pharmacological effects than other cathinone derivatives. Research on this compound has been limited, but its potential as a research tool for investigating the mechanisms of action of cathinone derivatives warrants further investigation.